Cas no 2229439-24-9 (3-(3-chloro-2,4-difluorophenyl)-3,3-difluoropropan-1-ol)

3-(3-Chloro-2,4-difluorophenyl)-3,3-difluoropropan-1-ol is a fluorinated aromatic alcohol with a unique structural motif, combining a chloro-difluorophenyl group with a difluoropropanol chain. Its key advantages include high chemical stability due to the presence of multiple fluorine atoms, which enhance resistance to metabolic degradation. The compound's bifunctional nature (hydroxyl and aryl halide groups) makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for introducing fluorinated moieties into target molecules. The electron-withdrawing effects of the fluorine substituents also influence reactivity, enabling selective transformations. This compound is valuable for researchers developing fluorinated bioactive compounds with improved lipophilicity and bioavailability.
3-(3-chloro-2,4-difluorophenyl)-3,3-difluoropropan-1-ol structure
2229439-24-9 structure
Product Name:3-(3-chloro-2,4-difluorophenyl)-3,3-difluoropropan-1-ol
CAS No:2229439-24-9
MF:C9H7ClF4O
MW:242.597895860672
CID:6296185
PubChem ID:165682270
Update Time:2025-06-13

3-(3-chloro-2,4-difluorophenyl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(3-chloro-2,4-difluorophenyl)-3,3-difluoropropan-1-ol
    • EN300-1940822
    • 2229439-24-9
    • Inchi: 1S/C9H7ClF4O/c10-7-6(11)2-1-5(8(7)12)9(13,14)3-4-15/h1-2,15H,3-4H2
    • InChI Key: FMRUFCIOJYJVDO-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1F)C(CCO)(F)F)F

Computed Properties

  • Exact Mass: 242.0121552g/mol
  • Monoisotopic Mass: 242.0121552g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 20.2Ų

3-(3-chloro-2,4-difluorophenyl)-3,3-difluoropropan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1940822-0.05g
3-(3-chloro-2,4-difluorophenyl)-3,3-difluoropropan-1-ol
2229439-24-9
0.05g
$1188.0 2023-09-17
Enamine
EN300-1940822-0.1g
3-(3-chloro-2,4-difluorophenyl)-3,3-difluoropropan-1-ol
2229439-24-9
0.1g
$1244.0 2023-09-17
Enamine
EN300-1940822-0.25g
3-(3-chloro-2,4-difluorophenyl)-3,3-difluoropropan-1-ol
2229439-24-9
0.25g
$1300.0 2023-09-17
Enamine
EN300-1940822-0.5g
3-(3-chloro-2,4-difluorophenyl)-3,3-difluoropropan-1-ol
2229439-24-9
0.5g
$1357.0 2023-09-17
Enamine
EN300-1940822-1.0g
3-(3-chloro-2,4-difluorophenyl)-3,3-difluoropropan-1-ol
2229439-24-9
1g
$1414.0 2023-06-01
Enamine
EN300-1940822-2.5g
3-(3-chloro-2,4-difluorophenyl)-3,3-difluoropropan-1-ol
2229439-24-9
2.5g
$2771.0 2023-09-17
Enamine
EN300-1940822-5.0g
3-(3-chloro-2,4-difluorophenyl)-3,3-difluoropropan-1-ol
2229439-24-9
5g
$4102.0 2023-06-01
Enamine
EN300-1940822-10.0g
3-(3-chloro-2,4-difluorophenyl)-3,3-difluoropropan-1-ol
2229439-24-9
10g
$6082.0 2023-06-01
Enamine
EN300-1940822-1g
3-(3-chloro-2,4-difluorophenyl)-3,3-difluoropropan-1-ol
2229439-24-9
1g
$1414.0 2023-09-17
Enamine
EN300-1940822-5g
3-(3-chloro-2,4-difluorophenyl)-3,3-difluoropropan-1-ol
2229439-24-9
5g
$4102.0 2023-09-17

Additional information on 3-(3-chloro-2,4-difluorophenyl)-3,3-difluoropropan-1-ol

Research Briefing on 3-(3-chloro-2,4-difluorophenyl)-3,3-difluoropropan-1-ol (CAS: 2229439-24-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of fluorinated organic compounds due to their unique physicochemical properties and biological activities. Among these, 3-(3-chloro-2,4-difluorophenyl)-3,3-difluoropropan-1-ol (CAS: 2229439-24-9) has emerged as a compound of interest, particularly in the development of novel therapeutic agents. This briefing aims to provide an overview of the latest research findings related to this compound, focusing on its synthesis, biological evaluation, and potential applications.

The synthesis of 3-(3-chloro-2,4-difluorophenyl)-3,3-difluoropropan-1-ol has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed multi-step synthetic routes involving fluorination and chlorination reactions, followed by reduction steps to achieve the desired product. The compound's structural characterization has been confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its chemical identity and purity for further biological testing.

In vitro studies have demonstrated that 3-(3-chloro-2,4-difluorophenyl)-3,3-difluoropropan-1-ol exhibits promising biological activity, particularly as an inhibitor of specific enzymatic targets involved in inflammatory pathways. Preliminary data suggest that the compound's fluorinated aromatic ring and hydroxyl group contribute to its binding affinity and selectivity, making it a potential candidate for the development of anti-inflammatory drugs. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacological profile.

Beyond its therapeutic potential, this compound has also been explored for its utility in chemical biology as a probe for studying enzyme-substrate interactions. Its unique fluorination pattern allows for tracking and imaging applications, providing insights into biological processes at the molecular level. Collaborative efforts between academic and industrial researchers are ongoing to expand the scope of its applications, including its use in drug discovery and development pipelines.

In conclusion, 3-(3-chloro-2,4-difluorophenyl)-3,3-difluoropropan-1-ol (CAS: 2229439-24-9) represents a versatile and promising compound in the field of medicinal chemistry. Its synthetic accessibility, biological activity, and potential applications underscore its value as a subject of ongoing research. Future studies will likely focus on its optimization, mechanistic elucidation, and translation into clinical candidates, paving the way for new therapeutic innovations.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.